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Compound of Interest

Compound Name: DMT003096

Cat. No.: B12412054

This document provides immediate, essential safety and logistical information for the proper
disposal of DMT003096, identified as 3,4-Dimethoxyphenyl Methyl Ketone. The following
procedures are intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this compound.

Disclaimer: The identifier DMT003096 has been linked to 3,4-Dimethoxyphenyl Methyl Ketone.
However, this chemical name can refer to isomers with different CAS numbers, such as 3,4-
Dimethoxyphenylacetone (CAS 776-99-8) and 3,4-Dimethoxyacetophenone (CAS 1131-62-0).
While their general safety profiles are similar, users should confirm the exact identity and CAS
number of their compound by consulting the supplier's Safety Data Sheet (SDS) for specific
details.

Quantitative Data from Safety Data Sheets

The following table summarizes key quantitative data for compounds closely related to
DMT003096.
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3,4- 3,4-

Property Dimethoxyphenylacetone Dimethoxyacetophenone
(CAS 776-99-8) (CAS 1131-62-0)

Molecular Formula C11H1403 C10H1203

Molecular Weight 194.23 g/mol 180.2 g/mol

Flash Point >110°C/>230 °F >113°C/>235.4°F

Boiling Point 154 - 158 °C @ 12 mmHg 286 - 288 °C

Melting Point Not available 47 - 54 °C

Specific Gravity 1.115 Not available

Experimental Protocols: Spill Clean-up and Disposal

Spill Clean-up Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the
immediate area.

o Wear Personal Protective Equipment (PPE): At a minimum, wear appropriate safety glasses
or chemical safety goggles, gloves, and a lab coat. For larger spills, respiratory protection
may be necessary.

» Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal
binder to soak up the spilled liquid.

e Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled,
and closed container for disposal.

» Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Dispose of Contaminated Materials: All contaminated materials, including absorbent
materials and PPE, should be placed in the hazardous waste container for this chemical.
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Disposal Protocol:

The primary and recommended method for the disposal of DMT003096 is through an approved

hazardous waste disposal facility. Do not dispose of this chemical down the drain or in the

regular trash.

Waste Collection: Collect waste DMT003096 and any contaminated materials in a clearly
labeled, sealed, and compatible waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "3,4-Dimethoxyphenyl Methyl Ketone".

Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area. This area should be cool, dry, and well-ventilated, away from
incompatible materials such as strong oxidizing agents.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.
Provide them with the Safety Data Sheet (SDS) for the specific compound.

Record Keeping: Maintain a record of the disposal, including the date, quantity of waste, and
the name of the disposal contractor.

Visualizing the Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of
DMT003096.
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DMT003096 Disposal Workflow
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Caption: Workflow for the safe disposal of DMT003096 from spill to final record keeping.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
DMTO003096]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412054#dmt003096-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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